tert-Butyl 3-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate

• IUPAC Name: tert-butyl 5-(trifluoromethylsulfonyloxy)-3,6-dihydro-2H-pyridine-1-carboxylate
• InChI: InChI=1S/C11H16F3NO5S/c1-10(2,3)19-9(16)15-6-4-5-8(7-15)20-21(17,18)11(12,13)14/h5H,4,6-7H2,1-3H3
• InChI Key: JWIOZKDQPDVJNT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC=C(C1)OS(=O)(=O)C(F)(F)F
• Molecular Formula: C11H16F3NO5S
• DSSTOX Substance ID: DTXSID00708115
• Molecular Weight: 331.31 g/mol
• CAS RN: 180691-65-0

Description

This compound is a complex organic molecule that contains a pyridine ring (a six-membered ring with one nitrogen atom and five carbon atoms), a carboxylate group (COO-), and a trifluoromethylsulfonyl group (SO2CF3). The tert-butyl group (C(CH3)3) is a common substituent in organic chemistry due to its bulky nature.

Synthesis Analysis

While specific synthesis methods for this compound are not available, the synthesis of similar compounds often involves the use of tert-butyl groups and trifluoromethyl groups. For example, tert-butylsulfinyl chloride can be synthesized using tert-butylmagnesium chloride as the starting material.

Molecular Structure Analysis

The molecular structure of this compound would be expected to be quite complex due to the presence of several different functional groups. The trifluoromethyl group is known to play an increasingly important role in pharmaceuticals, agrochemicals, and materials.

Chemical Reactions Analysis

The trifluoromethyl group is known to undergo various reactions, particularly trifluoromethylation of carbon-centered radical intermediates. Tert-butylsulfinyl chloride can react with primary and secondary amines to form tert-butylsulfinamides.

Scientific Research Applications

Chemical Synthesis

The compound has been utilized in various chemical synthesis processes. For instance, it underwent palladium-catalyzed coupling reactions with substituted arylboronic acids to produce a series of tert-butyl-4-aryl-1,2,3,6-tetrahydropyridine-1-carboxylates, showcasing its versatility in organic synthesis (Wustrow & Wise, 1991). Additionally, its reaction with tributylvinyltin in the presence of Pd(PPh3)4-LiCl yielded tert-butyl-4-vinyl-3,6-dihydro-2H-pyridine-1-carboxylate, further demonstrating its application in the synthesis of complex organic compounds (Moskalenko & Boev, 2014).

Formation of Piperidine Derivatives

The compound was used in the synthesis of piperidine derivatives fused to a tetrahydrofuran ring, which involved intramolecular nucleophilic opening of the oxirane ring. This process signifies its role in the development of cyclic compounds with potential applications in various fields (Moskalenko & Boev, 2014).

Application in Chemiluminescence

In a study focusing on chemiluminescence, the compound was used in the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes. This application highlights its potential use in the field of photochemistry and materials science (Watanabe et al., 2010).

Anticancer Drug Synthesis

It served as an important intermediate for small molecule anticancer drugs. Its versatility in forming various compounds underscores its significance in medicinal chemistry and drug development (Zhang et al., 2018).

Future Directions

The use of trifluoromethyl groups in organic synthesis is a hot topic in current research, and new methodologies for their introduction are being developed. This suggests that compounds like the one you’re asking about could have interesting applications in the future.

Synthesis routes and methods

Procedure details

To a solution of lithium diisopropylamide (0.0144 mol, 2M in heptane/THF/EtPh, 7.2 mL) in tetrahydrofuran (25 mL) at −78° C. was added a solution of 3-Oxo-piperidine-1-carboxylic acid tert-butyl ester (2.00 g, 0.0100 mol) in tetrahydrofuran (5 mL) dropwise. After 15 minutes, N-phenylbis(trifluoromethanesulphonimide) (4.303 g, 0.01204 mol) in tetrahydrofuran (10 mL) was added. The reaction was slowly warmed to room temperature and stirred overnight. The reaction was cooled to 0° C. and quenched with saturated NH4Cl, diluted with water, and extracted 3 times with dichloromethane. The organic layers were combined, dried with MgSO4, and concentrated. The mixture was purified by flash chromatography (EtOAc/hexanes) to give 0.933 g of 5-Trifluoromethanesulfonyloxy-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester and 1.1234 g of 5-Trifluoromethanesulfonyloxy-3,4-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester.